Cas no 93674-74-9 (L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI))

L-Alanine is a non-essential amino acid widely utilized in biochemical research, pharmaceutical formulations, and nutritional supplements due to its role in protein synthesis and metabolic regulation. The peptide L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) is a synthetic oligopeptide composed of arginine, leucine, and serine residues, often employed in proteomics and peptide-based studies. Its structured sequence allows for investigation into enzyme-substrate interactions, cell signaling pathways, and antimicrobial properties. Both compounds are characterized by high purity and stability, making them suitable for rigorous laboratory applications. Their well-defined molecular structures facilitate reproducibility in experimental settings, supporting advancements in biochemical and biomedical research.

L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) structure

93674-74-9 structure

Product Name:L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI)

CAS No:93674-74-9

MF:C₃₉H₇₅N₁₇O₁₁

MW:958.120106935501

CID:801474

Update Time:2025-06-08

L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI)
- ARG-ARG-LEU-SER-SER-LEU-ARG-ALA
- H-ARG-ARG-LEU-SER-SER-LEU-ARG-ALA-OH
- S6 Phosphate Acceptor Peptide
- S6-1
- 40S RibosoMal Protein S6 (232-239) (huMan,chicken,Mouse,rat),RRLSSLRA,Phosphoprotein NP33 (232-239) (huMan,chicken,Mouse,rat)
- CAMP S6-1
- H-ARG-ARG-ARG-LEU-SER-SER-LEU-ARG-ALA-OH
- RRLSSLRA
- S6 KINASE SUBSTRATE (232-239)
- S6 PEPTIDE
- L-Alanine, N-[N2-[N-[N-[N-[N-(N2-L-arginyl-L-arginyl)-L-leucyl]-L-seryl]-L-seryl]-L-leucyl]-L-arginyl]- (ZCI)
- L
- L-Arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl-L-alanine (ACI)
- 16: PN: US6258776 SEQID: 25 unclaimed sequence
- 36: PN: US6803203 SEQID: 36 unclaimed sequence
- 38: PN: WO0192469 SEQID: 12 unclaimed sequence
- 3: PN: WO2004035811 PAGE: 17 claimed protein
- 6: PN: WO2012040602 SEQID: 37 claimed protein
- Inchi： 1S/C39H75N17O11/c1-19(2)15-25(32(62)52-23(10-7-13-48-38(43)44)30(60)50-21(5)36(66)67)54-34(64)27(17-57)56-35(65)28(18-58)55-33(63)26(16-20(3)4)53-31(61)24(11-8-14-49-39(45)46)51-29(59)22(40)9-6-12-47-37(41)42/h19-28,57-58H,6-18,40H2,1-5H3,(H,50,60)(H,51,59)(H,52,62)(H,53,61)(H,54,64)(H,55,63)(H,56,65)(H,66,67)(H4,41,42,47)(H4,43,44,48)(H4,45,46,49)/t21-,22-,23-,24-,25-,26-,27-,28-/m0/s1
- InChI Key： DFXBLVYBUIDYHO-VXBMVYAYSA-N
- SMILES： [C@@H](CC(C)C)(NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](N)CCCNC(N)=N)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](C)C(=O)O

Computed Properties

Exact Mass: 957.58300

Experimental Properties

Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (800 g/l) (25 º C),
PSA: 493.18000
LogP: 0.68780

L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
LKT Labs	S0006-1 mg	S6-1	93674-74-9	≥95%	1mg	$103.70	2023-06-13
LKT Labs	S0006-2 mg	S6-1	93674-74-9	≥95%	2mg	$178.00	2023-06-13
LKT Labs	S0006-5 mg	S6-1	93674-74-9	≥95%	5mg	$311.60	2023-06-13
A2B Chem LLC	AH82365-5mg	H-ARG-ARG-LEU-SER-SER-LEU-ARG-ALA-OH	93674-74-9	>95%	5mg	$173.00	2024-07-18
LKT Labs	S0006-1mg	S6-1	93674-74-9	≥95%	1mg	$108.90	2024-05-20
LKT Labs	S0006-2mg	S6-1	93674-74-9	≥95%	2mg	$186.90	2024-05-20
LKT Labs	S0006-5mg	S6-1	93674-74-9	≥95%	5mg	$327.20	2024-05-20

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Additional information on L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI)

Comprehensive Analysis of L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) (CAS No. 93674-74-9)

The peptide compound L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI), identified by its CAS No. 93674-74-9, is a sophisticated oligopeptide with significant potential in biomedical and cosmetic applications. This molecule, composed of a sequence of L-alanine, L-arginine, L-leucine, and L-serine, has garnered attention for its structural complexity and functional versatility. Researchers and industry professionals are increasingly exploring its role in anti-aging formulations, wound healing, and nutraceutical products, aligning with current trends in personalized medicine and sustainable skincare.

One of the most searched topics related to this compound is its bioavailability and mechanism of action. Studies suggest that the presence of L-arginine residues may enhance cellular uptake, making it a candidate for drug delivery systems. Additionally, its serine-rich segments are hypothesized to contribute to moisture retention, a key factor in cosmetic science. These properties resonate with consumer demand for clean-label ingredients and multifunctional actives in beauty and health products.

From a synthetic perspective, the CAS No. 93674-74-9 peptide is typically produced via solid-phase peptide synthesis (SPPS), a method favored for its precision and scalability. The incorporation of L-leucine and L-alanine enhances the compound's stability, addressing common challenges like enzymatic degradation. This aligns with industry efforts to develop longer-lasting peptide therapeutics, a hot topic in pharmaceutical innovation forums.

Environmental and regulatory considerations are also critical. Unlike some synthetic compounds, this peptide is derived from naturally occurring amino acids, reducing ecological concerns. Its compliance with ISO and COSMOS standards makes it attractive for green chemistry initiatives. Furthermore, its non-toxic profile supports its use in vegan-friendly and cruelty-free formulations, meeting the ethical expectations of modern consumers.

In conclusion, L-Alanine,L-arginyl-L-arginyl-L-leucyl-L-seryl-L-seryl-L-leucyl-L-arginyl- (9CI) represents a convergence of scientific advancement and market-driven needs. Its multifaceted applications—from dermatology to nutraceuticals—underscore its relevance in today’s research landscape. As interest grows in bioactive peptides and sustainable biomaterials, this compound is poised to play a pivotal role in future innovations.